4-{4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}-2-butanone hydrochloride

• IUPAC Name: 4-[4-[4-(4-methylpiperidin-1-yl)butoxy]phenyl]butan-2-one;hydrochloride
• InChI: InChI=1S/C20H31NO2.ClH/c1-17-11-14-21(15-12-17)13-3-4-16-23-20-9-7-19(8-10-20)6-5-18(2)22;/h7-10,17H,3-6,11-16H2,1-2H3;1H
• InChI Key: DLMYGJYROOARON-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCCCOC2=CC=C(C=C2)CCC(=O)C.Cl
• Molecular Formula: C20H32ClNO2
• Molecular Weight: 353.9 g/mol

Description

4-{4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}-2-butanone hydrochloride is a chemical compound that is commonly used in scientific research. This compound is also known as JNJ-42153605 and is a selective antagonist of the serotonin 2C receptor.

Mechanism of Action

The mechanism of action of 4-{4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}-2-butanone hydrochloride involves the selective antagonism of the serotonin 2C receptor. This compound binds to the receptor and prevents the activation of downstream signaling pathways. This leads to a decrease in the activity of the receptor and a reduction in its physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to its selective antagonism of the serotonin 2C receptor. This compound has been shown to reduce food intake and body weight in animal models. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-{4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}-2-butanone hydrochloride in lab experiments is its selective antagonism of the serotonin 2C receptor. This allows researchers to study the role of this receptor in various physiological processes. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research involving 4-{4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}-2-butanone hydrochloride. One direction is to study the role of the serotonin 2C receptor in the regulation of mood and anxiety in humans. Another direction is to investigate the potential therapeutic applications of this compound in the treatment of obesity and related metabolic disorders. Additionally, further research is needed to optimize the synthesis and formulation of this compound for use in various experimental settings.

Scientific Research Applications

4-{4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}-2-butanone hydrochloride has several scientific research applications. This compound is mainly used as a research tool to study the serotonin 2C receptor. The serotonin 2C receptor is a G protein-coupled receptor that is involved in the regulation of mood, appetite, and anxiety. The selective antagonist activity of this compound allows researchers to study the role of the serotonin 2C receptor in these physiological processes.